Cas no 624734-18-5 (3-Ethoxy-tetrahydropyran-4-one)

• Product Name: 3-Ethoxy-tetrahydropyran-4-one
• CAS No: 624734-18-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD22049356
• CID: 1637696
• PubChem ID: 23533599
• Update Time: 2025-06-13

3-Ethoxy-tetrahydropyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-tetrahydropyran-4-one
• 4H-Pyran-4-one, 3-ethoxytetrahydro-
• 3-Ethoxytetrahydro-4H-pyran-4-one
• DA-04309
• CS-0435176
• DTXSID801300491
• EN300-335919
• 3-Ethoxydihydro-2H-pyran-4(3H)-one
• OURNLDAKYMUHDM-UHFFFAOYSA-N
• 624734-18-5
• 3-ethoxyoxan-4-one
• SCHEMBL3985025
• 3-Ethoxy-tetrahydropyran-4-one

• MDL： MFCD22049356
• Inchi： 1S/C7H12O3/c1-2-10-7-5-9-4-3-6(7)8/h7H,2-5H2,1H3
• InChI Key： OURNLDAKYMUHDM-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)OCC)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Ethoxy-tetrahydropyran-4-one

Recent Advances in the Study of 3-Ethoxy-tetrahydropyran-4-one (CAS: 624734-18-5): A Comprehensive Research Brief

3-Ethoxy-tetrahydropyran-4-one (CAS: 624734-18-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and potential biological activities.

One of the most notable developments in the study of 3-Ethoxy-tetrahydropyran-4-one is its application in the synthesis of heterocyclic compounds. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility as a building block for the construction of pyran-based scaffolds, which are prevalent in many FDA-approved drugs. The study emphasized the compound's versatility in forming C-O and C-C bonds, enabling the efficient synthesis of complex molecular architectures.

In addition to its synthetic applications, recent research has explored the biological activities of derivatives of 3-Ethoxy-tetrahydropyran-4-one. A preclinical study conducted by researchers at the University of Cambridge revealed that certain analogs of this compound exhibit promising anti-inflammatory and antimicrobial properties. These findings were published in *Bioorganic & Medicinal Chemistry Letters* and suggest potential therapeutic applications for treating infections and inflammatory diseases.

Another area of interest is the optimization of synthetic routes for 3-Ethoxy-tetrahydropyran-4-one. A 2024 paper in *Organic Process Research & Development* detailed a novel catalytic method for its production, which significantly improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale manufacturing, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the widespread adoption of 3-Ethoxy-tetrahydropyran-4-one. Issues such as scalability, cost-effectiveness, and regulatory approval for its derivatives need to be addressed. Future research directions may include the exploration of new catalytic systems, the development of greener synthetic protocols, and further pharmacological evaluations of its analogs.

In conclusion, 3-Ethoxy-tetrahydropyran-4-one (CAS: 624734-18-5) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its versatile applications in synthesis and potential biological activities make it a valuable target for ongoing research. As new studies emerge, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.